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Compound of Interest

Compound Name: TS 155-2

Cat. No.: B10769750 Get Quote

Essential Safety and Handling Guide for TS 155-2
This document provides immediate, essential safety and logistical information for handling the

macrolide antibiotic TS 155-2 (also known as JBIR 100). The following procedures are based

on general best practices for handling potent antibiotics in a laboratory setting and information

from available safety data. This guide is intended for researchers, scientists, and drug

development professionals to ensure the safe handling, use, and disposal of this compound.

Quantitative Data Summary
Due to the limited availability of a comprehensive Safety Data Sheet (SDS), a complete set of

quantitative physical and toxicological properties for TS 155-2 is not publicly available. The

following table summarizes the available information.
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Property Value Source

Chemical Formula C₃₉H₆₀O₁₁ N/A

Molecular Weight 704.9 g/mol N/A

Physical State Solid N/A

Boiling Point
824.6 ± 65.0 °C at 760 mmHg

(Predicted)
N/A

Flash Point 242.9 ± 27.8 °C (Predicted) N/A

Solubility
Soluble in DMF, DMSO, and

Ethanol
N/A

Melting Point Data not available N/A

Density Data not available N/A

LD50 (Oral) Data not available N/A

LD50 (Dermal) Data not available N/A

Aquatic Toxicity Data not available N/A

Experimental Protocol: Safe Handling of TS 155-2
This protocol outlines the essential steps for safely handling TS 155-2 in a laboratory

environment.

1. Risk Assessment and Preparation:

Before handling, conduct a thorough risk assessment for the planned experiment.

Ensure that a properly functioning chemical fume hood is available.

Verify that all necessary Personal Protective Equipment (PPE) is available and in good

condition.

Locate the nearest safety shower and eyewash station.
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2. Personal Protective Equipment (PPE):

Gloves: Wear two pairs of nitrile gloves that meet the ASTM D6978 standard. The inner

glove should be tucked under the cuff of the lab coat, and the outer glove should be worn

over the cuff.[1]

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes or airborne particles.

Lab Coat: A disposable, low-permeability gown or a clean lab coat must be worn.[1]

Respiratory Protection: If there is a risk of generating aerosols or dust, a NIOSH-approved

respirator (e.g., N95) should be used.

3. Handling Procedure:

All handling of TS 155-2, including weighing and preparing solutions, must be performed in a

certified chemical fume hood to minimize inhalation exposure.[2]

Avoid direct contact with the skin, eyes, and clothing.[3]

Use dedicated spatulas and glassware.

After handling, thoroughly wash hands with soap and water.

4. Spill Response:

In case of a spill, evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite,

sand).[3]

Carefully collect the absorbed material into a sealed, labeled waste container.

Decontaminate the spill area with a suitable solvent (e.g., alcohol), followed by a soap and

water wash.

Operational and Disposal Plan
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Proper disposal of TS 155-2 and associated waste is crucial to prevent environmental

contamination and the development of antibiotic resistance.

1. Waste Segregation:

All materials contaminated with TS 155-2 (e.g., gloves, pipette tips, vials, absorbent

materials) are considered hazardous chemical waste.

Segregate this waste from general laboratory trash.

2. Waste Collection:

Collect solid waste in a clearly labeled, sealed, and puncture-resistant container.

Collect liquid waste containing TS 155-2 in a labeled, leak-proof container.

The label should clearly state "Hazardous Waste: Contains Antibiotic TS 155-2".

3. Disposal Procedure:

Unused or waste TS 155-2 should be treated as hazardous chemical waste.

Do not pour solutions containing TS 155-2 down the drain.

Stock solutions of antibiotics are considered hazardous chemical waste and must be

collected for disposal by a licensed facility.

Follow all institutional, local, state, and federal regulations for the disposal of hazardous

chemical waste. Incineration at a licensed facility is the recommended method for the final

disposal of antibiotic waste.

Visualized Workflows
Personal Protective Equipment (PPE) Selection
Workflow
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Start: Plan to
Handle TS 155-2

Conduct Risk Assessment:
- Scale of work

- Potential for spills
- Aerosol generation

Standard PPE:
- Lab Coat

- Safety Goggles

Hand Protection:
- Double Nitrile Gloves

Risk of Aerosol
or Dust?

Respiratory Protection:
- Use in Fume Hood

- N95 Respirator

Yes

Proceed with
Standard PPE

No

Final PPE Check:
- Proper Fit
- No Defects

Proceed with Handling

OK

Replace Defective PPE

Defect Found
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Start: Generation of
TS 155-2 Waste

Identify Waste Type

Solid Waste:
- Contaminated PPE

- Labware, etc.

Solid

Liquid Waste:
- Unused Solutions

- Contaminated Solvents

Liquid

Collect in Labeled,
Sealed Container

Collect in Labeled,
Leak-proof Container

Store in Designated
Hazardous Waste Area

Dispose via Licensed
Hazardous Waste Vendor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling TS 155-2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10769750#personal-protective-equipment-for-
handling-ts-155-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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